N-(2,4-dichlorophenyl)-8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-ethoxy-4-oxo-6,7,8,9-tetrahydroquinolizine-1-carboxamide
• InChI: InChI=1S/C18H18Cl2N2O3/c1-2-25-15-10-16(23)22-8-4-3-5-14(22)17(15)18(24)21-13-7-6-11(19)9-12(13)20/h6-7,9-10H,2-5,8H2,1H3,(H,21,24)
• InChI Key: REZCMRCUKYOVOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=O)N2CCCCC2=C1C(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H18Cl2N2O3
• Molecular Weight: 381.2 g/mol
• CAS No.: 1775420-53-5

Description

The compound “N-(2,4-dichlorophenyl)-8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxamide” is a complex organic molecule. It contains a quinolizine core, which is a type of heterocyclic compound. The molecule also has an amide group attached to the quinolizine ring, and a dichlorophenyl group attached to the nitrogen of the amide group. The presence of these functional groups suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the quinolizine ring, which is a rigid structure. The dichlorophenyl group is likely to be planar due to the presence of the aromatic ring. The amide group can participate in hydrogen bonding, which could influence the compound’s structure and properties.

Chemical Reactions Analysis

The compound’s reactivity is likely to be influenced by the presence of the amide group and the dichlorophenyl group. The amide group can participate in a variety of reactions, including hydrolysis and condensation reactions. The dichlorophenyl group might undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the dichlorophenyl and amide groups could increase the compound’s polarity, potentially affecting its solubility in different solvents. The compound’s melting and boiling points would be influenced by its molecular weight and the types of intermolecular forces present.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Future research could explore the synthesis of this compound, its physical and chemical properties, and its potential applications in various fields.